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Compound of Interest

Compound Name: Dichloroiodomethane

Cat. No.: B121522

A pioneering yet often overlooked achievement in early organic chemistry, the first synthesis of
dichloroiodomethane (CHCIzI) was accomplished by the French chemist Georges-Simon
Serullas in 1824. This discovery, a direct extension of his groundbreaking work on iodoform,
marked a significant step in the nascent field of halogenated hydrocarbons. This technical
guide delves into the historical synthesis, experimental protocols, and the chemical principles
underlying Serullas's preparation of this mixed-halogen methane derivative.

Introduction

Georges-Simon Serullas, a prominent figure in 19th-century French chemistry, is widely
recognized for his discovery of iodoform (triiodomethane, CHI3) in 1822.[1] Building upon this
work, Serullas investigated the reactivity of iodoform with other halogens, leading to the
isolation and characterization of dichloroiodomethane two years later.[2] At the time, the
structural theory of organic compounds was still in its infancy, making the synthesis and
identification of such "mixed" haloforms a considerable experimental challenge. This guide
aims to provide a detailed account of Serullas's original method, reconstructed from historical
chemical literature, for an audience of researchers, scientists, and professionals in drug
development who appreciate the foundational experiments of organic synthesis.

The Historical Synthesis: Reaction of lodoform with
Chlorine
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Serullas's approach to synthesizing dichloroiodomethane was elegantly straightforward,

relying on the direct reaction of iodoform with chlorine gas. The underlying principle involves

the sequential substitution of iodine atoms in the iodoform molecule with the more reactive

chlorine atoms. While Serullas's original publication in the "Annales de chimie et de physique”

of the era provides the conceptual framework, detailed experimental parameters are best

reconstructed from compilations of historical chemical knowledge such as Gmelin's "Handbuch

der anorganischen Chemie."

Experimental Protocol

The following protocol is a representation of the historical method likely employed by Serullas

and his contemporaries for the preparation of dichloroiodomethane, often referred to

historically as "chloro-iodoforme."

Materials:

lodoform (CHI3)

Chlorine gas (Cl2)

Apparatus for gas generation and purification

Distillation apparatus

Procedure:

Preparation of lodoform: lodoform was first synthesized, likely via the reaction of ethanol with
iodine in the presence of a base, a reaction now known as the haloform reaction, which
Serullas himself discovered.[2]

Reaction with Chlorine: A stream of dry chlorine gas was passed over or through a sample of
solid iodoform. The reaction is believed to proceed exothermically. It is plausible that the
iodoform was gently heated to facilitate the reaction and the removal of the product.

Isolation and Purification: The crude product, a liquid at room temperature, was likely
collected by condensation. Purification was achieved through distillation. Given the
rudimentary equipment of the time, this would have involved heating the liquid in a retort and
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collecting the fraction that vaporized and subsequently condensed at a specific temperature
range.

The reaction can be conceptually represented as:
CHIsz + 2Cl2 - CHCI21 + ICI + ICI3

It is important to note that the reaction likely produces a mixture of chlorinated iodo-methanes,
including monochloro-diiodomethane (CHCII2) and chloroform (CHCIs), depending on the
reaction conditions, particularly the stoichiometry of the chlorine gas used.[3]

Quantitative Data

Quantitative data from Serullas's original experiments are not readily available in modern
literature. However, established physical properties of dichloroiodomethane are summarized

below.
Property Value
Molecular Formula CHCIzl
Molar Mass 210.83 g/mol
Appearance Colorless to yellowish liquid
Odor Chloroform-like
Boiling Point 131-132 °C
Density ~2.45 g/cm3
Solubility Insoluble in water; Soluble in ethanol, ether

Logical Workflow of the Discovery

The discovery of dichloroiodomethane can be seen as a logical progression from Serullas's
prior work. The following diagram illustrates the intellectual workflow that likely guided his
research.
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Logical progression of Serullas's research.

Reaction Pathway

The reaction of iodoform with chlorine proceeds through a series of substitution reactions.
While the detailed mechanism was unknown to Serullas, a simplified representation of the

pathway can be visualized as follows.
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Simplified reaction pathway for the chlorination of iodoform.

Conclusion

Georges-Simon Serullas's discovery of dichloroiodomethane in 1824 was a notable, albeit
less celebrated, achievement that expanded the known landscape of halogenated organic
compounds. His methodical investigation, building upon his own seminal discovery of iodoform,
exemplifies the logical progression of scientific inquiry in the formative years of organic
chemistry. The synthesis, while simple in concept, required considerable experimental skill to
execute and characterize the product with the tools available at the time. This historical
perspective not only illuminates the origins of a specific chemical compound but also provides
valuable insight into the experimental and intellectual framework of 19th-century chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [The Genesis of a Trihalomethane: Unveiling Serullas's
Discovery of Dichloroiodomethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121522#discovery-of-dichloroiodomethane-by-
georges-simon-serullas]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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